
Essential Safety and Disposal Guidance for
ANG1005

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ANG1005

Cat. No.: B10858675 Get Quote

For researchers, scientists, and drug development professionals handling ANG1005, a

peptide-paclitaxel conjugate, adherence to stringent safety and disposal protocols is

paramount. Given its composition as a taxane derivative and its cytotoxic nature, proper

management from receipt to disposal is critical to ensure laboratory safety and environmental

protection.[1][2] This guide provides essential procedural information for the safe handling and

disposal of ANG1005.

Chemical and Physical Data
A summary of the key quantitative data for ANG1005 is presented below, offering a quick

reference for laboratory professionals.

Property Value Source

Synonyms GRN1005, Paclitaxel trevatide [1]

Molecular Formula C257H308N32O79 [3]

Molecular Weight 5109.436 g/mol [3]

Appearance White to off-white powder [4]

Storage Temperature -80°C [1][4][5]

Shipping Condition Shipped with dry ice [1]
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Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of ANG1005 and to ensure the

safety of laboratory personnel.

Receiving and Storage:

Upon receipt, immediately transfer the compound to a -80°C freezer for long-term storage.[1]

[4][5]

The product is typically shipped on dry ice to maintain its stability.[1]

Preparation of Solutions:

When preparing solutions, it is essential to consult the solubility information provided by the

supplier to select the appropriate solvent.[1]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

prepared solution into single-use volumes and store them at -80°C.[1]

Stock solutions stored at -80°C should be used within six months.[1]

Personal Protective Equipment (PPE):

Due to its cytotoxic nature, personnel must wear appropriate PPE, including but not limited

to:

Disposable gloves (double-gloving is recommended)

Safety goggles or a face shield

A lab coat

Work should be conducted in a designated area, preferably within a chemical fume hood or a

biological safety cabinet, to minimize exposure risk.
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As ANG1005 is a cytotoxic compound, it must be disposed of as hazardous chemical waste.[6]

The following step-by-step procedure outlines the recommended disposal workflow.

Step 1: Inactivation (if applicable)

Depending on the experimental context and local regulations, chemical inactivation of the

active paclitaxel component may be required. Consult your institution's Environmental Health

& Safety (EHS) office for approved inactivation methods for taxane-based compounds.

Step 2: Segregation and Collection

All materials that have come into contact with ANG1005, including unused product,

solutions, contaminated labware (e.g., pipette tips, tubes, vials), and contaminated PPE,

must be segregated from general laboratory waste.

Collect solid waste in a clearly labeled, leak-proof hazardous waste container designated for

cytotoxic or antineoplastic agents.[6] These containers are often color-coded, typically yellow

with a purple lid for cytotoxic waste.[6]

Collect liquid waste in a dedicated, sealed, and clearly labeled hazardous waste container.

Step 3: Labeling and Storage of Waste

Label all waste containers with "Hazardous Waste," "Cytotoxic," and the specific chemical

name "ANG1005."

Store the waste containers in a designated, secure area away from general lab traffic until

collection.

Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

The standard and required method for the disposal of cytotoxic and antineoplastic agents is

high-temperature incineration.[6]

Below is a workflow diagram illustrating the proper disposal procedure for ANG1005.
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Caption: Logical workflow for the safe disposal of ANG1005 waste.
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Signaling Pathway and Experimental Workflow
ANG1005 is designed to cross the blood-brain barrier and penetrate malignant cells via the

low-density lipoprotein receptor-related protein 1 (LRP1) transport system.[1][7] Once inside

the cell, the paclitaxel molecules are cleaved from the Angiopep-2 peptide backbone by

lysosomal esterases.[7] The released paclitaxel then exerts its cytotoxic effect by stabilizing

microtubule polymer formation, which blocks the progression of mitosis and leads to cell

apoptosis.[3]

The diagram below illustrates the mechanism of action for ANG1005.
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Caption: Mechanism of action of ANG1005.
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By adhering to these safety and disposal procedures, laboratories can mitigate the risks

associated with handling the cytotoxic compound ANG1005, ensuring a safe working

environment and responsible waste management. Always consult the manufacturer's Safety

Data Sheet (SDS) for the most specific and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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